Cas no 731861-61-3 (6-Ethoxynaphthalene-1-carboxylic acid)

• Product Name: 6-Ethoxynaphthalene-1-carboxylic acid
• CAS No: 731861-61-3
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 559287
• PubChem ID: 44721391
• Update Time: 2024-03-01

6-Ethoxynaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, 6-ethoxy-
• 1-Naphthalenecarboxylicacid,6-ethoxy-(9CI)
• 6-ethoxynaphthalene-1-carboxylic acid
• 6-ethoxy-1-naphthoic acid
• 6-Ethoxynaphthalene-1-carboxylic acid

• MDL： MFCD00046430
• Inchi： 1S/C13H12O3/c1-2-16-10-6-7-11-9(8-10)4-3-5-12(11)13(14)15/h3-8H,2H2,1H3,(H,14,15)
• InChI Key： GYSHJHMAWKWKTA-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C(=O)O)C=CC=C2C=1

Computed Properties

• Exact Mass: 216.079
• Monoisotopic Mass: 216.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids